3,3'-Diethylthiacyanine iodide
Overview
Description
3,3’-Diethylthiacyanine iodide (DTTHCI) is a fluorophore . It has been used to investigate the kinetics of fluorescence staining in bacteria . The dye has a pronounced affinity for bacterial cells . It is also a cyanine fluorescent dye .
Synthesis Analysis
The synthesis of 3,3’-Diethylthiacyanine iodide can be achieved from 3-Ethyl-2,3-dihydrobenzothiazol-2-on and 3-ETHYL-2-METHYLBENZOTHIAZOLIUM IODIDE .Molecular Structure Analysis
The absorption and circular dichroism (CD) spectra of three types of cyanine dyes with different lengths of methine group (3,3’-diethylthiadicarbocya . The absorbance and fluorescence spectra of 3,3′-diethylthiatricarbocyanine iodide (DTCI), a near-infrared dye, were measured in methanol and water at different concentrations .Chemical Reactions Analysis
The absorbance and fluorescence spectra of 3,3′-diethylthiatricarbocyanine iodide (DTCI), a near-infrared dye, were measured in methanol and water at different concentrations. DTCI exhibited distinctive monomer and excimer (dimer) fluorescence emission bands on photo excitation in the two solvents .Physical And Chemical Properties Analysis
The dye content is approximately 97% . The melting point is greater than 300 °C . The maximum wavelength (λmax) is 424 nm .Scientific Research Applications
Optical Properties and Spectral Analysis
- Geometrical and Spectral Trends : Semi-empirical calculations of 3,3'-diethylthiacyanine iodide (DTC1) and its derivatives show significant changes in dipole moments and spectral properties due to halogenation effects, influencing solubility and excited state spectral changes (McLean et al., 1997).
- Fluorescence Depolarization : In polymer films, this compound exhibits different fluorescence depolarization behaviors in disordered and partly ordered systems, with weaker depolarization in the latter due to preferential angular distribution of transition dipole moments (Synak et al., 2004).
- Photochemical Characteristics : The photochemical behavior of this compound derivatives includes the formation of photo-isomers and their absorption characteristics, with low quantum efficiency for photo-isomer formation (Dempster et al., 1972).
Interaction with Surfactants and Aggregates
- Fluorescence Emission with Surfactants : The fluorescence of this compound is significantly affected by the presence of surfactants like AOT, showing the formation of metachromatic species and enhanced fluorescence under certain conditions (Mandal & Pal, 2000).
- Dye-Surfactant Aggregates Analysis : Spectral analysis of this compound in the presence of AOT surfactant revealed the formation of dye-surfactant aggregates, with principal component analysis providing insights into the metachromatic peaks and aggregate formation (Mandal & Pál, 1997).
Biomedical and Photophysical Studies
- Excitation Energy Transfer in Polymer Films : Studies on this compound in polyvinyl alcohol films show insights into excitation energy transfer, particularly in the context of biomedical imaging and spectroscopy applications (Sadownik et al., 2008).
- Cyanine Dyes Interaction with Hyaluronic Acid : Research on the interaction of this compound with hyaluronic acid reveals specific excitonic interactions, influencing the formation of chiral aggregates with potential applications in biomedical imaging (Tobata & Sagawa, 2016).
Mechanism of Action
Target of Action
3,3’-Diethylthiacyanine (iodide) is a cyanine fluorescent dye . It manifests a pronounced affinity for bacterial cells , making bacterial cells its primary target.
Mode of Action
It is known to be used in fluorescence staining of bacteria , which suggests that it may bind to certain components of the bacterial cell, causing them to fluoresce under specific conditions.
Result of Action
The primary known result of 3,3’-Diethylthiacyanine (iodide) action is the fluorescence staining of bacterial cells . This allows for the visualization of these cells under a fluorescence microscope, aiding in their identification and study.
Action Environment
The action of 3,3’-Diethylthiacyanine (iodide) can be influenced by various environmental factors. For instance, the intensity of fluorescence can be affected by the pH of the environment, the presence of other fluorescent substances, and the intensity of the light source used for visualization . The stability of the compound can also be affected by factors such as temperature and light exposure.
Safety and Hazards
The compound is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing dust, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area .
Future Directions
Properties
IUPAC Name |
3-ethyl-2-[(3-ethyl-1,3-benzothiazol-3-ium-2-yl)methylidene]-1,3-benzothiazole;iodide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N2S2.HI/c1-3-20-14-9-5-7-11-16(14)22-18(20)13-19-21(4-2)15-10-6-8-12-17(15)23-19;/h5-13H,3-4H2,1-2H3;1H/q+1;/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUVSDMFUQTKQC-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=CC=CC=C2SC1=CC3=[N+](C4=CC=CC=C4S3)CC.[I-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19IN2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883806 | |
Record name | Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
466.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2197-01-5 | |
Record name | 3,3′-Diethylthiacyanine iodide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2197-01-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Benzothiazolium, 3-ethyl-2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-, iodide (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10883806 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethyl-2-[(3-ethyl-3H-benzothiazol-2-ylidene)methyl]benzothiazolium iodide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.903 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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